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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972

This technical guide provides an in-depth overview of dimethyl succinate-d4, a deuterated
isotopologue of dimethyl succinate. Designed for researchers, scientists, and professionals in
drug development, this document details its molecular properties and outlines its application as
an internal standard in quantitative analytical methods.

Core Physicochemical Properties

The key distinction between dimethyl succinate and its deuterated form is the mass difference
imparted by the substitution of four hydrogen atoms with deuterium. This mass shift is
fundamental to its utility in mass spectrometry-based assays. The essential properties are
summarized below for easy comparison.
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Property

Dimethyl Succinate-d4

Dimethyl Succinate

Molecular Weight

150.17 g/mol [1][2][3]

146.14 g/mol [4][5][6][7][8]

Molecular Formula

CeHeD404[2]

CeH1004[1][4][8]

CAS Number 30994-23-1[1][2] 106-65-0[4][5][6]

Dimethyl succinate-2,2,3,3-d4, o o

] ) Succinic acid dimethyl ester,
Synonyms Dimethyl butanedioate-2,2,3,3- ) )
Dimethyl butanedioate[4][6][7]

d4[1]
Density 1.148 g/mL at 25 °C ~1.117 g/mL at 25 °CJ[8]
Boiling Point 200 °C (lit.) 200 °C (lit.)[8]
Melting Point 18-19 °C (lit.) 16-19 °C (lit.)[8]

Isotopic Labeling and Mass Spectrometry

The primary application of dimethyl succinate-d4 is as an internal standard for quantitative

analysis.[3] The four deuterium atoms increase the molecular weight by approximately 4 Da

compared to the natural, unlabeled compound. This known mass difference allows for precise

differentiation and quantification in mass spectrometry.
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Dimethyl Succinate
(Analyte) Analytical Process

Spiked at known conc.

Injection

Sample Matrix
(e.g., Plasma, Urine)

LC-MS Analysis

Data Processing ) Quantification Result:
Analyte/Standard Ratio

Dimethyl Succinate-d4
(Internal Standard)
MW: 150.17

1. Prepare Standards 2. Aliquot Plasma Sample
(Analyte & IS Stocks) (50 pL)

3. Add IS & Precipitate

(200 pL Acetonitrile + 1S)

4. Vortex
(30 seconds)

:

5. Centrifuge
(14,000 rpm, 10 min)

:

6. Transfer Supernatant
(150 pL)

:

7. LC-MS/MS Injectior>

8. Data Processing
(Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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